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Compound of Interest

Compound Name: Sodium trimethylacetate hydrate

Cat. No.: B116614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of sodium
trimethylacetate hydrate from pivalic acid. It includes detailed experimental protocols, key

chemical data, and a visual representation of the synthesis workflow. This document is

intended to serve as a practical resource for professionals in chemical research and

pharmaceutical development.

Introduction
Sodium trimethylacetate, also known as sodium pivalate, is the sodium salt of pivalic acid.[1] It

is a valuable reagent and intermediate in various chemical syntheses, including the

development of pharmaceuticals and specialty chemicals.[2][3] The hydrated form is often a

stable, crystalline solid, making it convenient for handling and storage.[4] This guide details a

common and effective method for its preparation through the neutralization of pivalic acid with

sodium hydroxide.[4][5]

Chemical and Physical Properties
A summary of the key properties of the primary reactant and the final product is presented

below. This data is essential for understanding the chemical transformation and for the safe

handling of the materials involved.
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Property Pivalic Acid
Sodium Trimethylacetate
Hydrate

Synonyms
2,2-Dimethylpropanoic acid,

Neopentanoic acid

Sodium pivalate hydrate,

Trimethylacetic acid sodium

salt hydrate

CAS Number 75-98-9 143174-36-1

Molecular Formula C₅H₁₀O₂ C₅H₉NaO₂ · xH₂O

Molecular Weight 102.13 g/mol
124.11 g/mol (anhydrous

basis)

Appearance Colorless crystalline solid
White to almost white

crystalline powder

Solubility
Soluble in water, ethanol, and

ether

Soluble in water and some

organic solvents

Melting Point 35 °C Not available

Boiling Point 163.7 °C Not available

Synthesis Workflow
The synthesis of sodium trimethylacetate hydrate from pivalic acid is a straightforward acid-

base neutralization reaction. The general workflow is depicted in the diagram below.
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Caption: Experimental workflow for the synthesis of sodium trimethylacetate hydrate.
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Experimental Protocol
The following protocol is a detailed methodology for the synthesis of sodium trimethylacetate
hydrate, based on established procedures.[5]

Materials:

Pivalic acid ((CH₃)₃CCO₂H)

Sodium hydroxide (NaOH)

Methanol (MeOH), anhydrous

Diethyl ether (Et₂O), anhydrous

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Buchner funnel and filter flask

Vacuum pump or aspirator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve pivalic acid in a suitable volume of methanol.

Addition of Base: Add one molar equivalent of sodium hydroxide to the stirred solution of

pivalic acid.
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Reaction: Heat the reaction mixture to reflux and maintain stirring for a period of 3 hours.

During this time, the sodium salt of pivalic acid will precipitate out of the solution.

Isolation of Product: After the reaction is complete, allow the mixture to cool to room

temperature. Collect the solid product by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with a cold 99:1 mixture of diethyl ether and methanol to

remove any unreacted starting materials and impurities.

Drying: Dry the purified solid under vacuum to remove residual solvents. The final product is

sodium trimethylacetate hydrate.

Data Presentation: Experimental Parameters and
Results
For researchers aiming to optimize this synthesis or to characterize the product thoroughly,

systematic data collection is crucial. The following table provides a template for recording

experimental data and results.

Experi
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c
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aOH)

Solven
t

Reacti
on
Time
(hours
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Reacti
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Water
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Notes

Ex-01 1:1
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Ex-02

Ex-03

Ex-04

Ex-05

Logical Relationships in the Synthesis
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The core of this synthesis is a fundamental acid-base neutralization reaction. The logical

progression of this chemical transformation is illustrated below.
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Caption: Logical diagram of the acid-base neutralization reaction.

Conclusion
The synthesis of sodium trimethylacetate hydrate from pivalic acid via neutralization with

sodium hydroxide is a robust and efficient method. This guide provides the necessary details

for researchers and professionals to successfully replicate and potentially optimize this

procedure. The provided templates for data collection encourage systematic investigation for

improved yields and purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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